
An In-depth Technical Guide on the
Physicochemical Properties of

Fluorocyclohexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluorocyclohexane

Cat. No.: B1294287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the melting and boiling point data for

fluorocyclohexane, a key fluorinated aliphatic cyclic compound. The information herein is

curated to support research and development activities where precise physicochemical

parameters are paramount.

Physicochemical Data of Fluorocyclohexane
Fluorocyclohexane is a colorless liquid at room temperature.[1][2][3] Its fundamental physical

properties, the melting and boiling points, are critical for its application in various chemical

processes, including its use as a solvent and as an intermediate in organic synthesis. The

experimentally determined values for these properties are summarized below.

Table 1: Melting and Boiling Point of Fluorocyclohexane

Property Value (°C) Value (K)

Melting Point 13[1][2][3] 286[1]

Boiling Point 101-104[2][4] 374-377

Note: The boiling point is typically reported at standard atmospheric pressure (760 mmHg).[5]
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Experimental Protocols for Determination of
Physical Properties
The determination of melting and boiling points is a fundamental procedure in chemical

analysis to ascertain the purity and identity of a substance.[6] Standard laboratory techniques

are employed for these measurements.

2.1. Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline compound, this transition occurs over a narrow temperature

range.[6]

Methodology: Capillary Method

A common and accurate method for determining the melting point of a solid is the capillary tube

method, often performed using a melting point apparatus such as a Mel-Temp or a Thiele tube.

[6][7]

Sample Preparation: A small amount of the solidified fluorocyclohexane is introduced into a

thin-walled capillary tube, which is sealed at one end.[8][9] The sample is packed down to a

height of a few millimeters.[9]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[8] This assembly is then placed in a heating bath (e.g., oil

bath in a Thiele tube) or a calibrated melting point apparatus.[6][10]

Measurement: The heating bath is heated slowly and steadily.[6] The temperature at which

the first drop of liquid appears and the temperature at which the entire solid has melted are

recorded. This range is reported as the melting point. For a pure substance, this range is

typically narrow.

2.2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.
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Methodology: Distillation Method

The boiling point of a liquid can be accurately determined by distillation.

Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask

containing the liquid fluorocyclohexane, a condenser, a receiving flask, and a thermometer.

The thermometer bulb should be positioned so that the top of the bulb is level with the

bottom of the side-arm of the distillation flask.

Measurement: The liquid is heated, and as it boils, the vapor rises and surrounds the

thermometer bulb before entering the condenser. The temperature of the vapor is measured.

When the temperature reading is stable, this indicates that the vapor is in equilibrium with

the boiling liquid, and this temperature is recorded as the boiling point.[7] It is crucial to

ensure a slow and steady distillation rate for an accurate measurement.[7]

Phase Transition of Fluorocyclohexane
The relationship between the solid, liquid, and gaseous states of fluorocyclohexane can be

visualized as a function of temperature.
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Caption: Phase transition diagram for fluorocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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